molecular formula C10H20OSi B14416648 Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- CAS No. 80738-05-2

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]-

Cat. No.: B14416648
CAS No.: 80738-05-2
M. Wt: 184.35 g/mol
InChI Key: BMTBAMFIDWUEMA-UHFFFAOYSA-N
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Description

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- is a chemical compound with the molecular formula C10H20OSi and a molecular weight of 184.3507 g/mol . This compound is known for its unique structure, which includes a silane group bonded to a (1-methylene-2-propenyl)oxy group, making it a valuable compound in various chemical applications.

Preparation Methods

The synthesis of Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- typically involves the reaction of cyclopropane with tert-butyldimethylsilyl chloride in the presence of trifluoromethanesulfonic acid . The reaction conditions must be carefully controlled to ensure the desired product is obtained. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- undergoes various chemical reactions, including:

Scientific Research Applications

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- has several scientific research applications:

Mechanism of Action

The mechanism of action of Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- involves its ability to form stable bonds with other molecules through its silane group. This allows it to interact with various molecular targets and pathways, facilitating its use in different applications. The specific pathways involved depend on the context in which the compound is used .

Comparison with Similar Compounds

Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]- can be compared with other similar compounds such as:

Properties

IUPAC Name

buta-1,3-dien-2-yloxy-tert-butyl-dimethylsilane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H20OSi/c1-8-9(2)11-12(6,7)10(3,4)5/h8H,1-2H2,3-7H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMTBAMFIDWUEMA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)[Si](C)(C)OC(=C)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H20OSi
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30342389
Record name Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30342389
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

184.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

80738-05-2
Record name Silane, (1,1-dimethylethyl)dimethyl[(1-methylene-2-propenyl)oxy]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30342389
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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